2-(2-ethylcyclohexyl)-3-methylpentan-2-ol
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-ethylcyclohexyl)-3-methylpentan-2-ol involves the conversion of a cyclohexene derivative to the desired alcohol through a series of reactions.", "Starting Materials": [ "2-ethylcyclohexene", "methylmagnesium bromide", "2-bromo-3-methylpentane", "sodium borohydride", "acetic acid", "water" ], "Reaction": [ "2-ethylcyclohexene is reacted with methylmagnesium bromide to form the corresponding Grignard reagent.", "The Grignard reagent is then reacted with 2-bromo-3-methylpentane to form the desired alcohol.", "The alcohol is then reduced using sodium borohydride as the reducing agent.", "The resulting alcohol is then purified through a series of extractions using acetic acid and water." ] } | |
CAS RN |
1339436-24-6 |
Product Name |
2-(2-ethylcyclohexyl)-3-methylpentan-2-ol |
Molecular Formula |
C14H28O |
Molecular Weight |
212.4 |
Purity |
95 |
Origin of Product |
United States |
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